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Compound of Interest

Compound Name: Acid red 42

Cat. No.: B15557048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling considerations for

Acid Red 42 powder. Due to the limited availability of specific toxicological data for Acid Red
42, this document incorporates data from structurally similar acid red dyes, namely Acid Red 52

and Acid Red 92, to provide a thorough assessment of potential hazards. All personnel

handling this substance should be adequately trained in the procedures outlined herein.

Physicochemical and Toxicological Data
The following tables summarize the available quantitative data for Acid Red 42 and related

compounds. It is crucial to note that the toxicological data, particularly LD50 values, are for

surrogate molecules and should be interpreted with caution.

Table 1: Physicochemical Properties of Acid Red 42
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Property Value

Chemical Name Acid Red 42

C.I. No. 17070[1]

CAS No. 6245-60-9[1]

Molecular Formula C22H16N3NaO6S2[1]

Molecular Weight 505.5 g/mol [1]

Appearance Reddish Powder

Odor Odorless

Table 2: Acute Toxicity Data for Related Acid Red Dyes

Substance Test Route Species Value

Acid Red 52 LD50 Oral Mouse 10300 mg/kg[2]

Acid Red 92 LD50 Intravenous Mouse 310 mg/kg[3]

Hazard Identification and Personal Protective
Equipment
Acid Red 42 powder is classified as a hazardous substance that can cause skin and serious

eye irritation.[4] Prolonged or repeated contact may also lead to skin irritation.[5] Ingestion may

be harmful and can cause gastrointestinal irritation, leading to nausea, vomiting, and diarrhea.

[5] Inhalation of the dust may irritate the respiratory tract.[5]

To mitigate these risks, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.[3]

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber),

tested to EN374.[4]

Skin and Body

Protective clothing, such as a lab coat and, if

necessary, acid-resistant protective clothing.[3]

[4]

Respiratory

In case of insufficient ventilation or dust

formation, a NIOSH/MSHA-approved respirator

is required.[4][6]

Experimental Protocols for Safety Assessment
The following experimental methodologies are based on studies conducted on the related

compound, Acid Red 52, as detailed in the opinion by the Scientific Committee on Consumer

Products (SCCP). These serve as a reference for the types of safety assessments conducted

for acid dyes.

Primary Eye Irritation Study (Rabbit Model)
Objective: To assess the potential of the substance to cause eye irritation.

Methodology:

A single dose of 0.1 grams of the test substance was instilled into the conjunctival sac of

the left eye of six albino rabbits.

The right eye of each animal remained untreated to serve as a control.

Observations for signs of irritation were conducted at 1, 7, 24, 48, and 72 hours post-

instillation using a magnifying glass.

After the 24-hour observation, all treated eyes were rinsed with physiological saline.
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Results for Acid Red 52: The study concluded that Acid Red 52 is considered non-irritating to

the rabbit eye.[7]

Dermal Absorption and Stability Studies
Objective: To determine the stability of the dye in various solutions relevant to dermal

absorption studies.

Methodology:

The stability of the dye was assessed in Phosphate Buffered Saline (PBS) buffer, which is

used as a receptor fluid in dermal absorption tests, and in an HPLC eluent mixture.

Stability was checked over one day.

The stability of 10, 30, and 100 mg/ml solutions of the dye in 1% aqueous carboxymethyl

cellulose (CMC) was evaluated at room temperature over a 4-hour period.

The stability of aqueous solutions of the dye was also tested for 2 hours at room

temperature (20°C) and for 7 days at 4°C.

Results for Acid Red 52: The dye was found to be stable under all tested conditions, with

variations from the nominal concentration within acceptable limits.[7]

Safe Handling and Emergency Procedures
Workflow for Safe Handling of Acid Red 42 Powder
The following diagram illustrates the recommended workflow for the safe handling of Acid Red
42 powder from receipt to disposal.
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Safe Handling Workflow for Acid Red 42 Powder

Receipt of Acid Red 42
- Verify container integrity

- Check labeling

Storage
- Tightly closed container

- Cool, dark, well-ventilated area
- Away from incompatible materials

Preparation for Use
- Work in a designated area

- Ensure proper ventilation (fume hood)
- Don appropriate PPE

Weighing and Dispensing
- Use a chemical fume hood
- Minimize dust generation

- Handle with care to avoid spills

Use in Experiment
- Follow established protocols

- Avoid contact with skin and eyes

Decontamination
- Clean work surfaces thoroughly

- Decontaminate equipment

Waste Disposal
- Collect waste in labeled, sealed containers

- Dispose of as hazardous waste according to local regulations

End of Work
- Remove and properly store/dispose of PPE

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Acid Red 42 powder.
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First Aid Procedures for Exposure
Immediate and appropriate first aid is critical in the event of exposure to Acid Red 42 powder.

The following diagram outlines the recommended first aid measures for different routes of

exposure.

First Aid for Acid Red 42 Exposure

Routes of Exposure

Immediate Actions

Medical Attention

Inhalation

Move to fresh air.
Keep at rest in a comfortable position for breathing.

Skin Contact

Remove contaminated clothing immediately.
Rinse skin with plenty of water/shower.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek medical advice/attention if you feel unwell or if irritation persists.

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure to Acid Red 42.

In all cases of exposure, it is imperative to seek medical attention if symptoms persist or if there

is any doubt about the severity of the exposure. Provide the Safety Data Sheet to the attending

medical personnel.[4]

Storage and Disposal
Storage: Store Acid Red 42 powder in a tightly closed container in a cool, dark, and well-

ventilated area.[3] Keep it away from incompatible materials such as oxidizing agents.[3]
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Disposal: Dispose of waste material in accordance with all applicable local, state, and federal

regulations. This material and its container must be disposed of as hazardous waste.[4] Do not

allow the product to enter drains or waterways.[4]

This technical guide is intended to provide essential safety and handling information for Acid
Red 42 powder. It is not exhaustive, and users should always refer to the most current Safety

Data Sheet provided by the supplier and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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